[3-(2-Methyl-[1,3]dioxolan-2-yl)-phenyl]-acetic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-[3-(2-methyl-1,3-dioxolan-2-yl)phenyl]acetic acid
• InChI: InChI=1S/C12H14O4/c1-12(15-5-6-16-12)10-4-2-3-9(7-10)8-11(13)14/h2-4,7H,5-6,8H2,1H3,(H,13,14)
• InChI Key: TXDSUNHRSGBANR-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C2=CC=CC(=C2)CC(=O)O

Description

[3-(2-Methyl-[1,3]dioxolan-2-yl)-phenyl]-acetic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of [3-(2-methyl-[1,3]dioxolan-2-yl)-phenyl]-acetic acid ethyl ester (3.27 g, 13.07 mmol) in THF (131 mL) was treated at rt with 1N NaOH (64 mL, 64.00 mmol) and the reaction mixture was stirred for 1 h overnight. The reaction mixture was carefully acidified to pH 5-6 with 1N HCl and extracted twice with EA (200 mL). The combined org. extracts were dried over MgSO4, filtered, and the solvent was removed under reduced pressure to give the title compound as a brown solid. LC-MS-conditions 02: tR=0.79 min.